N,N-Dipropyl-2-aminotetralin
Overview
Description
“N,N-Dipropyl-2-aminotetralin” is a chemical compound with the molecular formula C16H25N . It is also known by other names such as “1,2,3,4-Tetrahydro-N,N-dipropyl-2-naphthalenamine” and "2-Naphthalenamine, 1,2,3,4-tetrahydro-N,N-dipropyl-" . It has been evaluated in various model systems for pre- and postsynaptic dopaminergic activity .
Molecular Structure Analysis
The molecular structure of “N,N-Dipropyl-2-aminotetralin” consists of 16 carbon atoms, 25 hydrogen atoms, and 1 nitrogen atom . The average mass of the molecule is 231.376 Da and the monoisotopic mass is 231.198700 Da .Chemical Reactions Analysis
While specific chemical reactions involving “N,N-Dipropyl-2-aminotetralin” are not available, it’s known that it has been evaluated in model systems for pre- and postsynaptic dopaminergic activity .Physical And Chemical Properties Analysis
“N,N-Dipropyl-2-aminotetralin” has a molecular formula of C16H25N. Its average mass is 231.376 Da and its monoisotopic mass is 231.198700 Da .Scientific Research Applications
Dopamine Mechanisms Exploration
Research has shown that N,N-Dipropyl-2-aminotetralin, as part of the 2-aminotetralin derivatives, can be instrumental in exploring the nature of dopamine mechanisms. For instance, these derivatives were injected into the nucleus accumbens of rats to assess dopamine mechanisms modulating hyperactivity and stereotyped behavior. It was found that different substitutions on the 2-aminotetralin molecule, including N,N-dipropyl substitution, could alter the dopamine-dependent responses in rats (Costall et al., 1977).
Dopamine Receptor Agonists
N,N-Dipropyl-2-aminotetralin has been studied as a part of new dopamine receptor agonists in both in vivo and in vitro pharmacological test systems. It was evaluated for its presynaptic activity, postsynaptic activity, and its effects on noradrenaline and dopamine turnover (van der Weide et al., 1986).
Analysis of Structure-Activity Relationships
The structural requirements for agonists at the striatal dopamine D2 receptor have been further characterized using derivatives like N,N-Dipropyl-2-aminotetralin. This type of research is crucial for understanding the topography of cerebral dopamine systems and the binding sites of DA receptor subtypes (Seiler & Markstein, 1984).
Synthesis and Dopaminergic Activity Analysis
N,N-Dipropyl-2-aminotetralin has been synthesized and analyzed for its dopaminergic activity. For example, one study described its synthesis from 8-methoxy-4-chromanone oxime and compared its potency as a dopamine agonist to other compounds (Horn et al., 1988).
Insights into Neurochemical Processes
It has been used to study the uptake and release of neurotransmitters like dopamine and tyramine in rat striatal slices, providing insights into neurochemical processes and the transportation of these neurotransmitters (Dyck, 1981).
Cardiovascular Effects
Studies have also delved into the cardiovascular actions of derivatives like N,N-Dipropyl-2-aminotetralin, investigating their effects on renal blood flow, blood pressure, and heart rate, highlighting its potential in cardiovascular research (Kohli et al., 1982).
Mechanism of Action
properties
IUPAC Name |
N,N-dipropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N/c1-3-11-17(12-4-2)16-10-9-14-7-5-6-8-15(14)13-16/h5-8,16H,3-4,9-13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMMAROBNUIRASX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C1CCC2=CC=CC=C2C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20946658 |
Source
|
| Record name | N,N-Dipropyl-1,2,3,4-tetrahydronaphthalen-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20946658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dipropyl-2-aminotetralin | |
CAS RN |
23853-59-0 |
Source
|
| Record name | N,N-dipropyl-2-aminotetralin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023853590 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N-Dipropyl-1,2,3,4-tetrahydronaphthalen-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20946658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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